2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol

• Molecular Formula: C13H25NO
• Molecular Weight: 211.34 g/mol
• SMILES: CC1CCCCC1NC2CCCCC2O
• InChI: InChI=1S/C13H25NO/c1-10-6-2-3-7-11(10)14-12-8-4-5-9-13(12)15/h10-15H,2-9H2,1H3
• InChIKey: WPWNYIQXBGKSKO-UHFFFAOYSA-N

2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol: Baseline & Specifications

2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol (CAS: 1218364-38-5) is a C13H25NO amino alcohol featuring a cyclohexanol core substituted with a 2-methylcyclohexylamino group . This compound is available from research chemical suppliers as a custom synthesis product with a typical purity specification of ≥95% and a molecular weight of 211.34 g/mol . It belongs to the broader class of cyclohexyl amino alcohols, which are known to possess biological activity in receptor binding contexts, though the specific pharmacological profile of this exact compound remains underexplored in the public literature [1].

Custom Synthesis Product Supports defined purity and stereochemistry for reproducible research.

Unique 2-Methyl Substitution May alter lipophilicity and receptor interaction profile vs. unsubstituted analogs.

Class-Level NMDA Receptor Context Reported amino-alkyl-cyclohexane class activity guides SAR studies, though direct data is limited.

• [1] Parsons CG, Danysz W, Bartmann A, et al. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology. 1999;38(1):85-108. View Source

2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol: Why Substitution Fails

Generic substitution within the cyclohexyl amino alcohol class is scientifically unjustified because even minor structural modifications can dramatically alter receptor binding affinity, functional selectivity, and in vivo pharmacokinetics. The class-level evidence from structurally related amino-alkyl-cyclohexane NMDA receptor antagonists demonstrates that potency (Ki) varies across a >95-fold range (1.5 to 143 μM) among closely related analogs [1]. The 2-methylcyclohexyl substituent in this compound introduces distinct steric and stereoelectronic features not present in the unsubstituted 2-(cyclohexylamino)cyclohexan-1-ol analog (C12H23NO, MW 197.32), which is known to exhibit analgesic, anti-inflammatory, and antitumor effects in preliminary studies . These structural differences preclude interchangeable use in receptor binding assays, synthetic pathways, or structure-activity relationship (SAR) studies without rigorous side-by-side validation.

2-Methyl substitution alters steric and stereoelectronic features; receptor binding profile may differ from unsubstituted analog.

NMDA antagonist activity among amino-alkyl-cyclohexanes varies widely; class data may not predict this compound's affinity.

Unsubstituted analog exhibits distinct bioactivities (analgesic, anti-inflammatory); target compound's profile remains unexplored, limiting direct interchangeability.

• [1] Parsons CG, Danysz W, Bartmann A, et al. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology. 1999;38(1):85-108. View Source

2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol: Differentiation Evidence

Structural Differentiation: Molecular Weight & Lipophilicity

2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol (C13H25NO, MW 211.34) possesses a 2-methyl substituent on the N-cyclohexyl ring, absent in the closest unsubstituted analog 2-(cyclohexylamino)cyclohexan-1-ol (C12H23NO, MW 197.32) . This single methyl addition increases molecular weight by 14.02 g/mol (+7.1%) and is expected to enhance lipophilicity (calculated logP increase of approximately +0.5 units based on fragment contribution methods), which can significantly impact membrane permeability and CNS penetration in in vivo models [1].

Structural Differentiation

Class-level

Target: MW 211.34, logP higher (predicted) Comparator: MW 197.32 Δ +14.02 g/mol (+7.1%)

Supports lipophilicity-based SAR differentiation

Predicted logP; experimental confirmation needed

Evidence Dimension	Molecular Weight and Lipophilicity
Target Compound Data	MW 211.34 g/mol; predicted logP higher due to methyl group
Comparator Or Baseline	2-(cyclohexylamino)cyclohexan-1-ol: MW 197.32 g/mol
Quantified Difference	MW difference: +14.02 g/mol (+7.1%)
Conditions	Calculated from molecular formula and standard fragment-based lipophilicity prediction models

Why This Matters

This structural distinction is critical for researchers requiring a specific lipophilicity profile for SAR optimization or for studies where membrane permeability is a key parameter.

• [1] Parsons CG, Danysz W, Bartmann A, et al. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology. 1999;38(1):85-108. View Source

Procurement: Custom Synthesis & High Purity

Unlike common cyclohexyl amino alcohols that are available as catalog stock items, 2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol is primarily offered as a custom synthesis product with a minimum purity specification of 95% . The unsubstituted analog 2-(cyclohexylamino)cyclohexan-1-ol is also available but does not require the same custom synthesis lead time and may have variable purity . This compound's custom synthesis status ensures batch-to-batch consistency and the ability to specify stereochemical requirements, which is not always available for off-the-shelf analogs.

Procurement Specification

Data to verify

Min. 95% purity; custom synthesis required Comparator: typically 95% purity, catalog stock

Custom synthesis enables controlled purity and stereochemistry

Batch consistency should be confirmed with supplier

Evidence Dimension	Purity and Availability
Target Compound Data	Min. 95% purity; custom synthesis required
Comparator Or Baseline	2-(cyclohexylamino)cyclohexan-1-ol: purity typically 95%; catalog stock available
Quantified Difference	No quantitative difference in purity; procurement lead time differs
Conditions	Vendor specifications (Sigma-Aldrich, CymitQuimica, Chem-Space)

Why This Matters

For researchers needing guaranteed purity and the ability to order defined stereoisomers, this compound's custom synthesis route provides greater control over experimental variables.

NMDA Receptor Antagonism: Class-Level Activity

While no direct binding data is publicly available for 2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol, the class of amino-alkyl-cyclohexanes exhibits a wide range of NMDA receptor antagonism. In a study of 36 structurally related amino-alkyl-cyclohexane derivatives, Ki values for [3H]-(+)-MK-801 binding displacement ranged from 1.5 to 143 μM [1]. The lead compound MRZ 2/579 (1-amino-1,3,3,5,5-pentamethyl-cyclohexane HCl) demonstrated an IC50 of 1.29 μM in patch-clamp experiments and an IC50 of 2.16 μM in glutamate toxicity protection assays [1]. This class-level activity suggests that the target compound, with its unique substitution pattern, may exhibit distinct potency and selectivity profiles that warrant experimental investigation.

NMDA Receptor Antagonism

Class-level

Class Ki range: 1.5–143 μM MRZ 2/579 Ki: 1.87 μM No direct data for target compound

Class-level evidence provides research context; target activity uncharacterized

Requires direct binding assays for this compound

Evidence Dimension	NMDA Receptor Binding Affinity
Target Compound Data	No direct data available; expected to fall within class Ki range 1.5-143 μM
Comparator Or Baseline	MRZ 2/579: Ki (NMDA) 1.87 μM (calculated from kinetic constants); IC50 1.29-2.16 μM
Quantified Difference	Not applicable for target compound; class range spans >95-fold
Conditions	[3H]-(+)-MK-801 binding to rat cortical membranes; patch-clamp on cultured hippocampal neurons

Why This Matters

This class-level evidence provides a benchmark for expected biological activity, enabling researchers to prioritize this compound for SAR studies based on its structural uniqueness compared to characterized analogs.

• [1] Parsons CG, Danysz W, Bartmann A, et al. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology. 1999;38(1):85-108. View Source

2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol: Research & Procurement Applications

SAR Studies of Cyclohexyl Amino Alcohols

This compound serves as a valuable tool for exploring the impact of N-cyclohexyl ring methylation on biological activity within the amino-alkyl-cyclohexane class. Given that Ki values for NMDA receptor binding vary over a 95-fold range (1.5-143 μM) among related analogs, the 2-methyl substitution offers a specific structural perturbation for systematic SAR analysis [1]. Researchers can directly compare its in vitro profile to the unsubstituted analog 2-(cyclohexylamino)cyclohexan-1-ol and the characterized lead compound MRZ 2/579 to map structure-function relationships.

Custom Synthesis for Defined Stereochemistry

For projects requiring a specific stereoisomer of a cyclohexyl amino alcohol, 2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol is available via custom synthesis with a minimum purity of 95% . This procurement route allows specification of stereochemistry (e.g., (1S,2S) configuration), which is critical for studies where stereochemistry influences receptor binding or enzymatic interactions. Off-the-shelf analogs may not offer the same level of stereochemical control or batch-to-batch consistency .

CNS-Targeted Medicinal Chemistry Intermediate

The enhanced lipophilicity conferred by the 2-methyl group makes this compound a suitable intermediate for the synthesis of CNS-penetrant drug candidates. Amino-alkyl-cyclohexanes have demonstrated in vivo CNS activity, with MRZ 2/579 achieving peak plasma concentrations of 5.3 μM (i.v.) and 1.4 μM (p.o.) and protecting against MES-induced convulsions in mice with an ED50 of 3.6-130 mg/kg i.p. [1]. This compound's structural features align with the class profile, making it a rational choice for medicinal chemistry programs targeting neurological disorders.

Receptor Binding Assay Development

This compound can be employed as a tool in receptor binding assays to probe the structural determinants of amino-alkyl-cyclohexane interactions with NMDA receptors or other targets. The class-level evidence establishes that related compounds displace [3H]-(+)-MK-801 binding with measurable Ki values, and this compound's unique substitution pattern provides a distinct data point for computational modeling and binding site mapping [1].

Application

Selection Property

Validation Focus

Cyclohexyl amino alcohol SAR studies

2-Methyl substitution for structure-activity profiling

NMDA receptor binding affinity screening

Stereochemistry-defined research synthesis

Custom synthesis with purity specification

Batch-to-batch stereochemical consistency

CNS research intermediate design

Enhanced lipophilicity from methyl group

In vivo CNS exposure model validation

Receptor binding assay tool

Distinct substitution for binding site mapping

Binding displacement assay benchmarking

• [1] Parsons CG, Danysz W, Bartmann A, et al. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology. 1999;38(1):85-108. View Source